Cas no 5848-04-4 (4-(4-fluorophenyl)-1H-pyrazol-5-amine)

• Product Name: 4-(4-fluorophenyl)-1H-pyrazol-5-amine
• CAS No: 5848-04-4
• MF: C₉H₈FN₃
• MW: 177.178324699402
• MDL: MFCD03001202
• CID: 3042232
• PubChem ID: 201772
• Update Time: 2025-06-13

4-(4-fluorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(4-fluorophenyl)-1H-pyrazole
• 4-(4-fluorophenyl)pyrazole-5-ylamine;4-(4-fluorophenyl)-2H-pyrazol-3-amine;4-(4-FLUORO-PHENYL)-2H-PYRAZO-3-YLAMINE;4-(4-FLUOROPHENYL)-1H-PYRAZOL-5-AMINE;4-(4-FLUOROPHENYL)-1H-PYRAZOL-3-AMINE;
• 4-(4-fluorophenyl)-1H-pyrazol-5-amine
• SMR000309617
• 1H-Pyrazol-3-amine, 4-(4-fluorophenyl)-
• 4-(4-Fluorophenyl)-1H-pyrazol-3-ylamine
• F2164-0017
• Oprea1_142545
• F11132
• AKOS001837017
• ALBB-015324
• 5848-04-4
• AKOS000272868
• 4-(4-fluoro-phenyl)-2h-pyrazo-3-ylamine
• 5848-05-5
• MLS000731342
• Z339407378
• SCHEMBL3472474
• NCGC00245915-01
• DB-072486
• STK364480
• 4-(4-fluorophenyl)-1H-pyrazol-3-amine
• VITAS-BB TBB013027
• SIXWIUJQBBANGK-UHFFFAOYSA-N
• 5-Amino-4-(4-fluorophenyl)-1H-pyrazole, 97%
• MFCD03001202
• EN300-41377
• HMS2609F15
• SCHEMBL17619924
• 1T-0013
• J-513510
• 3-amino-4-(4-fluorophenyl)pyrazole
• 1H-pyrazol-5-amine, 4-(4-fluorophenyl)-
• XH0583
• BBL029819
• MFCD06825234
• CHEMBL1890883
• 5-Amino-4-(4-fluorophenyl)-1H-pyrazole
• 851-003-6
• 624-072-3

• MDL： MFCD03001202
• Inchi： 1S/C9H8FN3/c10-7-3-1-6(2-4-7)8-5-12-13-9(8)11/h1-5H,(H3,11,12,13)
• InChI Key： SIXWIUJQBBANGK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NNC=1N

Computed Properties

• Exact Mass: 177.07000
• Monoisotopic Mass: 177.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 160-162°C
• Boiling Point: 388.8±32.0 °C at 760 mmHg
• Flash Point: 189.0±25.1 °C
• PSA: 54.70000
• LogP: 2.37920
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(4-fluorophenyl)-1H-pyrazol-5-amine Security Information

• Signal Word：Danger
• Hazard Statement： H302; H318
• Warning Statement： P264; P270; P280; P301+P312; P305+P351+P338; P310; P330; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on 4-(4-fluorophenyl)-1H-pyrazol-5-amine

Comprehensive Overview of 4-(4-fluorophenyl)-1H-pyrazol-5-amine (CAS No. 5848-04-4): Properties, Applications, and Research Insights

4-(4-fluorophenyl)-1H-pyrazol-5-amine (CAS No. 5848-04-4) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This compound, characterized by a fluorophenyl moiety attached to a pyrazole-5-amine core, serves as a critical intermediate in the synthesis of biologically active molecules. Its molecular formula (C₉H₈FN₃) and molecular weight (177.18 g/mol) make it a lightweight yet potent building block for drug discovery.

In recent years, the demand for fluorinated compounds like 4-(4-fluorophenyl)-1H-pyrazol-5-amine has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers frequently explore its applications in kinase inhibitors, antimicrobial agents, and central nervous system (CNS) therapeutics. A 2023 study highlighted its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Users searching for "fluorophenyl pyrazole derivatives" or "CAS 5848-04-4 uses" often seek insights into its structure-activity relationships (SAR) and synthetic pathways.

The synthesis of 4-(4-fluorophenyl)-1H-pyrazol-5-amine typically involves condensation reactions between 4-fluorobenzaldehyde and hydrazine derivatives, followed by cyclization. Optimizing its yield and purity is a common challenge, with "how to purify 5848-04-4" being a frequent query in academic forums. Advanced techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with ICH guidelines for pharmaceutical intermediates.

From an SEO perspective, trending queries such as "pyrazole amine solubility" or "5848-04-4 safety data" reflect user concerns about practical handling and green chemistry alternatives. Notably, this compound’s logP value (~2.1) suggests moderate lipophilicity, making it suitable for blood-brain barrier penetration studies—a key focus area in neurodegenerative disease research.

In agrochemistry, 4-(4-fluorophenyl)-1H-pyrazol-5-amine derivatives are investigated for their herbicidal and fungicidal properties. A 2024 patent disclosed its efficacy against Botrytis cinerea, aligning with the growing demand for sustainable crop protection solutions. Environmental scientists also examine its biodegradation pathways, addressing queries like "is 5848-04-4 eco-friendly."

Future directions include exploring its catalytic applications and nanomaterial functionalization. With the rise of AI-driven drug design, computational studies on this compound’s binding affinities are increasingly popular. Its crystal structure (PDF# 00-062-1183) provides valuable data for molecular docking simulations, a technique dominating recent literature.

In summary, 4-(4-fluorophenyl)-1H-pyrazol-5-amine (CAS No. 5848-04-4) exemplifies the intersection of medicinal chemistry and material science. Its adaptability to high-throughput screening and compatibility with click chemistry protocols position it as a staple in modern R&D. As interest in fluorine-containing scaffolds grows, this compound will likely remain a focal point for innovation.